Cas no 165667-29-8 (imidazo4,3-b1,3thiazole-5-carbaldehyde)

• Product Name: imidazo4,3-b1,3thiazole-5-carbaldehyde
• CAS No: 165667-29-8
• MF: C₆H₄N₂OS
• MW: 152.174
• CID: 3807896
• Update Time: 2025-05-24

imidazo4,3-b1,3thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[5,1-b]thiazole-5-carboxaldehyde
• imidazo4,3-b1,3thiazole-5-carbaldehyde

Additional information on imidazo4,3-b1,3thiazole-5-carbaldehyde

Imidazo[4,3-b]thiazole-5-carbaldehyde (CAS No. 165667-29-8): Structural Insights and Emerging Applications in Chemical Biology

Imidazo[4,3-b]thiazole-5-carbaldehyde (CAS No. 165667-29-8) is a heterocyclic organic compound characterized by its unique fused-ring architecture. Comprising an imidazole ring fused to a thiazole moiety at positions 4 and 3 respectively, this compound features a terminal aldehyde group attached to the 5-position of the thiazole ring. This structural configuration confers distinct physicochemical properties, including high reactivity due to the carbonyl functionality and potential for diverse hydrogen bonding interactions through its nitrogen and sulfur atoms. Recent studies have highlighted its utility as a versatile building block in medicinal chemistry and synthetic biology.

Structural analysis reveals that imidazo[4,3-b]thiazole rings exhibit aromatic character through resonance stabilization between their conjugated π-electron systems. The presence of electron-withdrawing substituents like the aldehyde group at position 5 enhances electrophilicity, enabling efficient coupling reactions with nucleophiles such as amines and thiols. This property has been leveraged in imidazo[4,3-b]thiazole-5-carbaldehyde-based synthesis strategies reported in Chemical Communications (2023), where researchers demonstrated its application in constructing bioactive scaffolds with tunable pharmacokinetic profiles.

In pharmacological studies published in Nature Chemistry (January 2024), this compound exhibited selective inhibition of human topoisomerase IIα at submicromolar concentrations (IC₅₀ = 0.87 μM). The sulfur-containing thiazole ring was found to form critical π-stacking interactions with the enzyme's ATP-binding pocket, while the aldehyde group enabled covalent modification of cysteine residues in adjacent regions. These findings suggest promising applications in anticancer drug development targeting DNA replication processes.

Emerging research from the University of Cambridge (ACS Medicinal Chemistry Letters, 2023) explored the compound's role as a privileged structure in fragment-based drug design. When incorporated into small molecule libraries, imidazo[4,3-b]thiazole-5-carbaldehyde derivatives showed enhanced cell permeability compared to analogous benzaldehydes. Computational docking studies revealed favorable binding energies (-8.1 kcal/mol) when interacting with kinase domains critical for oncogenic signaling pathways.

Recent advances in click chemistry methodologies have further expanded this compound's utility. A study published in Angewandte Chemie (October 2023) described copper-catalyzed azide-alkyne cycloaddition reactions using alkynyl derivatives of imidazo[4,3-b]thiazole-5-carbaldehyde. The resulting triazole-fused structures demonstrated improved metabolic stability while maintaining biological activity against multidrug-resistant bacterial strains such as methicillin-resistant Staphylococcus aureus (MRSA).

Spectroscopic characterization confirms the compound's planar geometry with characteristic IR absorption peaks at 1710 cm⁻¹ (C=O stretch) and Raman scattering features at 1070 cm⁻¹ (C-S stretch). NMR studies (¹H and ¹³C spectra) reveal distinct chemical shift patterns consistent with its fused aromatic system: δH 9.8–10.2 ppm for the aldehydic proton and δC 190–195 ppm for the carbonyl carbon.

Innovative applications include its use as a chiral auxiliary in asymmetric synthesis reported by MIT researchers (Journal of Organic Chemistry, April 2024). By forming iminium ion intermediates with secondary amines under mild conditions (cis-selectivity >98%), this compound enabled enantioselective synthesis of β-amino acid derivatives - key precursors for developing next-generation antibiotics with reduced side effects.

Biochemical assays conducted at Stanford University (Bioorganic & Medicinal Chemistry Letters, July 2024) revealed that derivatives containing this core structure displayed potent inhibition of autotaxin enzymes responsible for lysophosphatidic acid production. The thiazole ring's sulfur atom facilitated specific interactions with zinc ions in the enzyme active site while the aldehyde group mediated covalent trapping mechanisms.

Safety data from recent toxicity screenings indicate low cytotoxicity profiles when tested on non-transformed human fibroblasts (CC₅₀ > 10 mM). However, selective cytotoxicity was observed against HeLa cervical cancer cells at concentrations below physiological thresholds (i.e., sub-millimolar), suggesting therapeutic windows achievable through careful dosage formulation.

Synthesis protocols have evolved significantly since initial reports from the early 1990s. Modern methods described in Tetrahedron Letters (March 2024) employ microwave-assisted condensation of thiosemicarbazide derivatives with substituted benzaldehydes under solvent-free conditions. This approach achieves >90% yields within minutes compared to traditional reflux methods requiring hours of reaction time.

Preliminary drug delivery studies show promise for nanoparticle conjugation applications. Researchers at ETH Zurich demonstrated that polymer-bound forms maintain biological activity while improving solubility by over three orders of magnitude compared to free compounds (Biomaterials Science, June 2024). This property may facilitate targeted delivery systems for treating solid tumors resistant to conventional chemotherapy regimens.

The unique electronic properties of this molecule make it an ideal candidate for photochemical applications as well. A study published in JACS Au (September 2024) showed that UV irradiation induces reversible intramolecular charge transfer states between the imidazole nitrogen and thiazole sulfur atoms, enabling light-switchable bioactivity modulation - a breakthrough for optogenetic drug screening platforms.

In enzymology research conducted at Harvard Medical School (Biochemistry, February 2024), this compound was identified as a novel inhibitor template for histone deacetylases (HDACs). Molecular dynamics simulations revealed that it binds preferentially to HDAC6 isoforms through hydrophobic interactions involving residues Leu87 and Val89 while forming hydrogen bonds with Serine residues critical for catalytic activity.

Surface-enhanced Raman spectroscopy studies by Osaka University scientists (Analytical Chemistry, May 2024) established that self-assembled monolayers incorporating this compound exhibit enhanced signal amplification properties (>1×10⁵ enhancement factor). These findings suggest potential applications in developing ultrasensitive biosensors for detecting low-concentration biomarkers associated with neurodegenerative diseases like Alzheimer's syndrome.

Cryogenic electron microscopy data from recent structural biology work (eLife, August 2024) revealed that when bound to protein kinase Cδ (PKCδ), imidazo[4,3-b]thiazole-5-carbaldehyde-based ligands induce conformational changes that lock the enzyme in an inactive state through α-helix stabilization mechanisms previously unobserved among conventional kinase inhibitors.

Rational drug design approaches utilizing this scaffold are yielding novel therapeutic candidates against inflammatory diseases according to studies published in Nature Communications Biology,. Researchers demonstrated that substituting position C7 on the imidazole ring with trifluoromethyl groups increases binding affinity to cyclooxygenase enzymes by nearly twofold without compromising cellular uptake efficiency measured via flow cytometry assays.

New synthetic pathways now permit functionalization at multiple sites within its framework using palladium-catalyzed cross-coupling strategies described in Angewandte Chemie International Edition,. By sequentially modifying both heterocyclic rings under ligand-assisted conditions (>85% overall yield), chemists can now tailor pharmacokinetic properties such as lipophilicity while preserving essential bioactive moieties identified through structure-activity relationship analyses.